3-Amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide

• IUPAC Name: 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C10H11N3OS/c1-4-3-5(2)13-10-6(4)7(11)8(15-10)9(12)14/h3H,11H2,1-2H3,(H2,12,14)
• InChI Key: SDMLKCQDZJOSDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C(=C(S2)C(=O)N)N)C
• Molecular Formula: C10H11N3OS
• DSSTOX Substance ID: DTXSID90346601
• Molecular Weight: 221.28 g/mol
• CAS RN: 67795-42-0

Description

3-Amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide (3-ADMTP) is an organic molecule composed of nitrogen, sulfur, carbon, and hydrogen atoms. It is a member of the pyridine class of compounds and is an important building block for a variety of pharmaceuticals and other products. 3-ADMTP has been studied extensively for its potential applications in the field of organic synthesis and medicine.

Scientific Research Applications

Synthesis of Polyfunctionalized Heterocyclic Compounds

. These compounds have a wide range of applications in pharmaceutical research due to their complex structures and diverse biological activities.

Preparation of Azodyes

. Azodyes are widely used in the textile industry for coloring fabrics. They are also used in food industry as food colorants.

Production of Biologically Active Compounds

. These compounds have potential applications in the development of new drugs and therapies.

Synthesis of Pyrazole Derivatives

. Pyrazole derivatives are known for their wide range of biological activities, including anti-inflammatory, analgesic, antipyretic, antimicrobial, and anticancer properties.

Production of Pyridazines

. Pyridazines are a class of organic compounds with potential applications in medicinal chemistry due to their diverse biological activities.

Creation of Isoxazolo Derivatives

. Isoxazolo derivatives are known for their antimicrobial, antifungal, and antitumor activities.

Mechanism of Action

Target of Action

• The molecule possesses both nucleophilic (NH₂ group) and electrophilic (ester carbonyl) centers, as well as two centers in the 1,2-positions. These properties make it versatile for reacting with various electrophiles and nucleophiles, leading to the formation of heterocyclic systems .

Synthesis routes and methods

Procedure details

α-Bromoacetamide (388 mg, 2.81 mmol) was added to a solution of 2-mercapto-4,6-dimethyl-nicotinonitrile (420 mg, 2.56 mmol) in MeOH (25 mL) at room temperature. This was followed by addition of sodium methoxide (1.76 mL, 25% NaOMe in MeOH, 7.7 mmol). The reaction mixture was heated to reflux. Heating at reflux was continued overnight, after which time the reaction mixture was cooled and filtered. The product was dried overnight providing 450 mg (80%) of the title compound, m.p. 238-40° C.

Q & A

Q1: What are the key chemical reactions involving 3-Amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide highlighted in the research?

A1: The research primarily focuses on utilizing 3-Amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide as a versatile building block for synthesizing a diverse range of heterocyclic compounds. [] Some key reactions include:

• Formation of Pyridothienopyrimidines: Reacting 3-Amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide (1a) or its N-aryl derivatives with carbon disulfide leads to the formation of pyridothienopyrimidines (2a-d). []
• Synthesis of Pyridothienothiazine: When N1-arylidene-3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carbohydrazides (derived from 1a) are reacted with carbon disulfide, pyridothienothiazine (3) is obtained. []
• Further Modifications: The synthesized pyridothienopyrimidines serve as precursors for various other compounds. For example, reacting them with arylidene malononitriles yields novel pyrido[3″,2″:4′,5′]thieno[3′,2′:4,5]pyrimido[2,1-b][1,3] thiazines. []

Q2: What is the significance of these synthesized compounds?

A2: While the research primarily focuses on synthetic methodology, the diverse array of heterocyclic compounds derived from 3-Amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide holds potential for various applications. These complex structures are frequently encountered in biologically active molecules, making them valuable for exploring new pharmaceutical leads. [] Further research is needed to evaluate their specific biological activities and potential therapeutic uses.